Cas no 57114-73-5 (2-Methylidene-2,3-dihydro-1,3-benzoxazole)
57114-73-5 structure
Product Name:2-Methylidene-2,3-dihydro-1,3-benzoxazole
CAS No:57114-73-5
MF:C8H7NO
MW:133.147281885147
CID:2832696
PubChem ID:20042869
Update Time:2025-04-21
2-Methylidene-2,3-dihydro-1,3-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL764769
- 2-Methylidene-2,3-dihydro-1,3-benzoxazole
- 57114-73-5
- DTXSID30601948
-
- Inchi： 1S/C8H7NO/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5,9H,1H2
- InChI Key： XWPHROCGRQOCJK-UHFFFAOYSA-N
- SMILES： O1C(=C)NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 133.052763847g/mol
- Monoisotopic Mass: 133.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 21.3Ų
2-Methylidene-2,3-dihydro-1,3-benzoxazole Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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